Cas no 103361-69-9 (2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-)

2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro- structure
103361-69-9 structure
Product name:2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-
CAS No:103361-69-9
MF:C10H10N2O4
MW:222.197402477264
CID:1139992
PubChem ID:13665585

2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-
    • 4-Ethyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one
    • DTXSID001260037
    • 103361-69-9
    • Inchi: InChI=1S/C10H10N2O4/c1-2-11-8-5-7(12(14)15)3-4-9(8)16-6-10(11)13/h3-5H,2,6H2,1H3
    • InChI Key: YLOHXPIMOHJYCL-UHFFFAOYSA-N
    • SMILES: CCN1C(=O)COC2=C1C=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.06405680g/mol
  • Monoisotopic Mass: 222.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.4Ų

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